Cas no 1797559-45-5 (8-[(3-Chloro-4-fluorophenyl)sulfonyl]-8-azabicyclo[3.2.1]oct-2-ene)

• Product Name: 8-[(3-Chloro-4-fluorophenyl)sulfonyl]-8-azabicyclo[3.2.1]oct-2-ene
• CAS No: 1797559-45-5
• MF: C₁₃H₁₃ClFNO₂S
• MW: 301.764224767685
• CID: 5372136
• Update Time: 2025-06-11

8-[(3-Chloro-4-fluorophenyl)sulfonyl]-8-azabicyclo[3.2.1]oct-2-ene Chemical and Physical Properties

Names and Identifiers

• 8-[(3-Chloro-4-fluorophenyl)sulfonyl]-8-azabicyclo[3.2.1]oct-2-ene

• Inchi： 1S/C13H13ClFNO2S/c14-12-8-11(6-7-13(12)15)19(17,18)16-9-2-1-3-10(16)5-4-9/h1-2,6-10H,3-5H2
• InChI Key： YDXGVCFYXKSVPI-UHFFFAOYSA-N
• SMILES： C12N(S(C3=CC=C(F)C(Cl)=C3)(=O)=O)C(CC1)CC=C2

Experimental Properties

• Density: 1.431±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 422.1±55.0 °C(Predicted)
• pka: -8.31±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 8-[(3-Chloro-4-fluorophenyl)sulfonyl]-8-azabicyclo[3.2.1]oct-2-ene

Professional Introduction to Compound with CAS No. 1797559-45-5 and Product Name: 8-[(3-Chloro-4-fluorophenyl)sulfonyl]-8-azabicyclo[3.2.1]oct-2-ene

The compound with the CAS number 1797559-45-5 and the product name 8-[(3-Chloro-4-fluorophenyl)sulfonyl]-8-azabicyclo[3.2.1]oct-2-ene represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activity. The presence of a bicyclo[3.2.1]octene core, combined with a sulfonyl group attached to a 3-chloro-4-fluorophenyl moiety, creates a unique pharmacophore that is well-suited for further derivatization and exploration.

Recent studies in the domain of drug discovery have highlighted the importance of azabicycloalkanes as privileged structures in medicinal chemistry. These cyclic compounds often exhibit favorable pharmacokinetic properties and can interact with biological targets in unique ways due to their rigid three-dimensional framework. The specific scaffold of 8-[(3-Chloro-4-fluorophenyl)sulfonyl]-8-azabicyclo[3.2.1]oct-2-ene has been investigated for its potential as an intermediate in the synthesis of more complex molecules, particularly those aimed at modulating enzyme activity and receptor binding.

The sulfonyl group is a well-known pharmacophore that can enhance binding affinity and selectivity when incorporated into drug candidates. In particular, the combination of a sulfonyl group with a fluorine atom on an aromatic ring has been shown to improve metabolic stability and oral bioavailability, making it an attractive feature for drug development. The 3-chloro-4-fluorophenyl substituent further contributes to the compound's complexity by introducing both electron-withdrawing and lipophilic characteristics, which can be fine-tuned to optimize biological activity.

Advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy, allowing for rational design of derivatives with enhanced potency and selectivity. Molecular docking studies have suggested that this molecule may interact with proteins involved in inflammatory pathways, making it a promising candidate for therapeutic applications in conditions such as arthritis or autoimmune diseases. The rigid structure of the bicyclo[3.2.1]octene core also suggests potential interactions with membrane-bound receptors, which could be exploited for treating neurological disorders.

In addition to its potential as an intermediate in drug synthesis, this compound has been explored for its role in material science applications. The unique stereochemistry of the bicyclic system allows for the possibility of creating chiral materials with specific optical properties, which could be useful in optoelectronic devices or as catalysts in asymmetric synthesis.

The synthesis of 8-[(3-Chloro-4-fluorophenyl)sulfonyl]-8-azabicyclo[3.2.1]oct-2-ene involves multiple steps, including cyclization reactions and sulfonylation processes, which require careful optimization to ensure high yields and purity. Recent improvements in synthetic methodologies have enabled more efficient production of this compound, reducing costs and improving scalability for industrial applications.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Current research is focused on evaluating its pharmacokinetic profile and potential side effects through preclinical studies involving cell culture assays and animal models.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like this one from large chemical libraries. By leveraging predictive models based on structural features and known biological activities, researchers can prioritize compounds that are most likely to succeed in later stages of development.

The future prospects for this compound are promising, with ongoing research aimed at expanding its utility across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved properties suitable for treating a wide range of diseases.